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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17

Cat. No.: B12403404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,

physicochemical properties, and applications of 2-Ethylhexyl acetate-d17. This deuterated

analog of 2-Ethylhexyl acetate serves as a valuable tool in analytical chemistry, particularly in

quantitative mass spectrometry-based methods.

Commercial Availability
2-Ethylhexyl acetate-d17 is available from several chemical suppliers specializing in stable

isotope-labeled compounds. The primary use of this compound is as an internal standard for

the quantification of 2-Ethylhexyl acetate in various matrices. Below is a summary of its

commercial availability.
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Supplier CAS Number Common Applications

MedchemExpress 1219802-70-6

Tracer, Internal standard for

NMR, GC-MS, or LC-MS

analysis[1]

BOC Sciences 1219802-70-6

Environmental VOC tracking,

fragrance stability studies, GC-

MS internal standard for

solvent and plasticizer

analysis[2]

LGC Standards 1219802-70-6 Reference material

Physicochemical Properties
The physical and chemical properties of 2-Ethylhexyl acetate-d17 are crucial for method

development in analytical chemistry. The following table summarizes key properties, with the

understanding that the deuterated form will have very similar properties to the non-deuterated

parent compound, 2-Ethylhexyl acetate.

Property Value

Molecular Formula C₁₀H₃D₁₇O₂

Molecular Weight 189.37 g/mol

CAS Number 1219802-70-6

Appearance Colorless liquid

Boiling Point ~199 °C (for non-deuterated form)[3]

Flash Point ~71 °C (for non-deuterated form)[3]

Density
~0.873 g/cm³ at 20 °C (for non-deuterated form)

[3]

Solubility Slightly soluble in water[3][4]
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Applications in Quantitative Analysis
2-Ethylhexyl acetate-d17 is primarily utilized as an internal standard in isotope dilution mass

spectrometry (IDMS). This technique is a gold standard for accurate quantification in complex

matrices. The key advantages of using a deuterated internal standard like 2-Ethylhexyl
acetate-d17 include:

Correction for Matrix Effects: It co-elutes with the non-deuterated analyte, experiencing

similar ionization suppression or enhancement in the mass spectrometer source.

Compensation for Sample Loss: Any loss of the analyte during sample preparation (e.g.,

extraction, cleanup) will be mirrored by a proportional loss of the internal standard.

Improved Precision and Accuracy: By normalizing the analyte's signal to the internal

standard's signal, the method's precision and accuracy are significantly improved.[5]

Generalized Experimental Protocol for
Quantification using GC-MS
While a specific, published protocol for 2-Ethylhexyl acetate-d17 was not identified in the

search, a generalized experimental workflow for its use as an internal standard in Gas

Chromatography-Mass Spectrometry (GC-MS) is provided below. This protocol is based on

standard practices for the analysis of similar volatile organic compounds.

1. Preparation of Standards and Samples

Stock Solutions: Prepare individual stock solutions of 2-Ethylhexyl acetate and 2-Ethylhexyl
acetate-d17 in a suitable solvent (e.g., hexane, ethyl acetate).

Calibration Standards: Prepare a series of calibration standards by spiking a known amount

of the 2-Ethylhexyl acetate stock solution into a blank matrix. Add a constant, known amount

of the 2-Ethylhexyl acetate-d17 internal standard stock solution to each calibration

standard.

Sample Preparation: To the unknown sample, add the same constant, known amount of the

2-Ethylhexyl acetate-d17 internal standard solution.
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2. Sample Extraction (if necessary)

For complex matrices (e.g., environmental samples, biological fluids), a sample extraction

step may be required. This could involve liquid-liquid extraction or solid-phase extraction.

The internal standard should be added before the extraction step to account for any losses.

3. GC-MS Analysis

Injection: Inject an aliquot of the prepared standard or sample into the GC-MS system.

Gas Chromatography: Use a suitable capillary column (e.g., a non-polar or mid-polar

column) to separate 2-Ethylhexyl acetate from other matrix components. The temperature

program should be optimized to achieve good peak shape and resolution.

Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode

for high sensitivity and selectivity. Monitor at least two characteristic ions for both 2-

Ethylhexyl acetate and 2-Ethylhexyl acetate-d17.

4. Data Analysis

Quantification: Calculate the ratio of the peak area of a quantifier ion of 2-Ethylhexyl acetate

to the peak area of a quantifier ion of 2-Ethylhexyl acetate-d17.

Calibration Curve: Plot the peak area ratio against the concentration of 2-Ethylhexyl acetate

for the calibration standards to generate a calibration curve.

Concentration Determination: Determine the concentration of 2-Ethylhexyl acetate in the

unknown sample by interpolating its peak area ratio from the calibration curve.

Visualizations
To further illustrate the concepts discussed, the following diagrams are provided.
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Logical Relationship of Analyte and Internal Standard
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Caption: Relationship between 2-Ethylhexyl acetate and its deuterated internal standard.
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Caption: A generalized workflow for quantitative analysis using an internal standard.

Plausible Metabolic Pathway of 2-Ethylhexyl acetate
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Caption: A plausible metabolic fate of 2-Ethylhexyl acetate via hydrolysis and subsequent

metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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